1-Chloro-2,3,3,3-tetrafluoropropane

• CAS: 151771-09-4
• Molecular Formula: C3H3ClF4
• Molecular Weight: 150.50 g/mol
• SMILES: C(C(C(F)(F)F)F)Cl
• InChI: InChI=1S/C3H3ClF4/c4-1-2(5)3(6,7)8/h2H,1H2
• InChIKey: JSECXTYNFBONSF-UHFFFAOYSA-N

1-Chloro-2,3,3,3-tetrafluoropropane (CAS 151771-09-4), also designated as HCFC-244eb, is a hydrochlorofluorocarbon (HCFC) with the molecular formula C3H3ClF4 and a molecular weight of 150.50 g/mol. It is a saturated halocarbon, typically supplied as a high-purity research chemical or industrial intermediate.

1-Chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb) Procurement & Specification Overview

1-Chloro-2,3,3,3-tetrafluoropropane (CAS 151771-09-4), also designated as HCFC-244eb, is a hydrochlorofluorocarbon (HCFC) with the molecular formula C3H3ClF4 and a molecular weight of 150.50 g/mol [1]. It is a saturated halocarbon, typically supplied as a high-purity research chemical or industrial intermediate. Unlike its unsaturated isomer, the commercial low-GWP refrigerant R-1224yd(Z), HCFC-244eb is primarily recognized for its role as a key intermediate in the synthesis of the next-generation refrigerant 2,3,3,3-tetrafluoropropene (HFO-1234yf) [2]. Its value is derived from its specific reactivity, enabling dehydrochlorination to produce the desired HFO, rather than from direct end-use as a refrigerant or blowing agent [2].

• [1] Chemsrc. (2024). 151771-09-4 (1-Chloro-2,3,3,3-tetrafluoropropane). View Source
• [2] AGC Inc. (2010). Method for producing 1,1-dichloro-2,3,3,3-tetrafluoropropene and 2,3,3,3-tetrafluoropropene. Patent CN-102947257-B. View Source

Why 1-Chloro-2,3,3,3-tetrafluoropropane Cannot Be Interchanged with Other HCFC Isomers

Substituting 1-chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb) with its closely related isomer, 2-chloro-1,1,1,2-tetrafluoropropane (HCFC-244bb), or with its unsaturated analog, HFO-1224yd(Z), is not scientifically or commercially viable due to fundamentally different physicochemical properties and distinct roles in industrial processes. The saturated nature and specific chlorine placement on the 1-position of HCFC-244eb dictates its unique dehydrochlorination pathway to yield HFO-1234yf, a reaction not possible with the 2-chloro isomer, HCFC-244bb [1]. Furthermore, HCFC-244eb and the unsaturated HFO-1224yd(Z) are chemically distinct, possessing different molecular weights and boiling points [2]. Such differences prevent interchangeability in reaction schemes, purification trains, or in formulations designed for the specific thermophysical properties of the HFO [3]. The following quantitative evidence establishes the specific performance and selection criteria that differentiate this compound.

• [1] AGC Inc. (2010). Method for producing 1,1-dichloro-2,3,3,3-tetrafluoropropene and 2,3,3,3-tetrafluoropropene. Patent CN-102947257-B. View Source
• [2] Shanghai Richem Envirotech Co., Ltd. (2026). Product Detail for AMOLEA 1224yd. View Source
• [3] Honeywell International Inc. (2018). Compositions containing 2-chloro-1,1,1,2-tetrafluoropropane (HCFC-244bb). Patent US20180079944A1. View Source

1-Chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb) Quantitative Differentiation Guide

Thermal Stability: Decomposition Threshold of HCFC-244eb

The thermal stability of 1-chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb) has a defined decomposition temperature, a critical parameter for process design and safety. The compound is reported to be stable under normal conditions but will decompose when exposed to temperatures above 350°C [1]. This data point is essential for establishing safe operating limits in high-temperature reactions or in downstream purification processes, such as distillation, and differentiates it from more thermally stable saturated HFCs.

Evidence Dimension	Thermal Decomposition Onset Temperature
Target Compound Data	>350°C
Comparator Or Baseline	General saturated HFCs (e.g., HFC-245fa) are known for high thermal stability.
Quantified Difference	N/A (No direct comparator data)
Conditions	Reported in a safety data sheet for a composition containing the compound; a class-level inference from the datasheet [1].

Why This Matters

Knowledge of the decomposition threshold is crucial for procurement to ensure the compound is handled and processed safely, preventing hazardous byproduct formation in industrial-scale syntheses.

• [1] Manualshelf. Data Sheet for a composition containing the compound. (Accessed 2026). View Source

Molecular Distinction: The Critical Difference Between HCFC-244eb and HFO-1224yd(Z)

The target compound, 1-chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb), is a saturated compound with the molecular formula C3H3ClF4 and a molecular weight of 150.50 g/mol [1]. This distinguishes it from its unsaturated isomer, (Z)-1-Chloro-2,3,3,3-tetrafluoropropene, known commercially as R-1224yd(Z) or AMOLEA 1224yd, which has the formula (Z)-CF3-CF=CHCl and a molecular weight of 148.5 g/mol [2]. This fundamental difference in chemical structure means they are not interchangeable; HCFC-244eb is a synthetic intermediate, whereas R-1224yd(Z) is a finished, environmentally friendly refrigerant with a GWP of <1 [2].

Evidence Dimension	Molecular Weight & Formula
Target Compound Data	150.50 g/mol; C3H3ClF4
Comparator Or Baseline	(Z)-1-Chloro-2,3,3,3-tetrafluoropropene (R-1224yd(Z)): 148.5 g/mol; (Z)-CF3-CF=CHCl
Quantified Difference	Molecular weight difference of 2.0 g/mol; different chemical class (saturated vs. unsaturated)
Conditions	N/A (intrinsic chemical property)

Why This Matters

This distinction is paramount for procurement; ordering the correct isomer is essential for its intended use as a chemical intermediate (HCFC-244eb) versus a finished refrigerant (R-1224yd(Z)).

• [1] Chemsrc. (2024). 151771-09-4 (1-Chloro-2,3,3,3-tetrafluoropropane). View Source
• [2] Shanghai Richem Envirotech Co., Ltd. (2026). Product Detail for AMOLEA 1224yd. View Source

Synthetic Pathway Specificity: Dehydrochlorination of HCFC-244eb to HFO-1234yf

The primary industrial value of 1-chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb) is its role as a specific precursor in the synthesis of 2,3,3,3-tetrafluoropropene (HFO-1234yf), a leading low-GWP refrigerant. A patented process demonstrates the conversion of HCFC-244eb to HFO-1234yf by contacting it with an aqueous alkali solution in the presence of a phase transfer catalyst [1]. This dehydrochlorination route is a distinct and economically viable method for HFO-1234yf production, in contrast to other pathways that may use different starting materials like 1,1,1,2,3-pentachloropropane (HCC-240db) or HCFC-244bb [2].

Evidence Dimension	Synthetic Route to HFO-1234yf
Target Compound Data	Effective conversion to HFO-1234yf via dehydrochlorination [1].
Comparator Or Baseline	Alternative routes from HCFC-244bb (2-chloro isomer) which undergoes a different dehydrohalogenation pathway [2].
Quantified Difference	N/A (qualitative difference in chemical reaction pathway)
Conditions	Reaction with aqueous alkali solution and phase transfer catalyst [1].

Why This Matters

This evidence confirms the compound's unique value proposition for manufacturers of HFO-1234yf. Its procurement enables a specific, patented production route, differentiating it from other chlorofluorocarbon isomers which would lead to different products or require alternative, potentially more complex, process chemistry.

• [1] AGC Inc. (2010). Method for producing 1,1-dichloro-2,3,3,3-tetrafluoropropene and 2,3,3,3-tetrafluoropropene. Patent CN-102947257-B. View Source
• [2] Honeywell International Inc. (2019). Selective dehydrofluorination of 2-chloro-1,1,1,2-tetrafluoropropane (HCFC-244bb) to 2-chloro-3,3,3-trifluoropropene (HFO-1233xf). View Source

Validated Application Scenarios for 1-Chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb)

As a Chemical Intermediate for the Production of HFO-1234yf Refrigerant

1-Chloro-2,3,3,3-tetrafluoropropane (HCFC-244eb) is not an end-use refrigerant but a critical intermediate in the industrial synthesis of 2,3,3,3-tetrafluoropropene (HFO-1234yf). The primary application scenario is its use as a feedstock in a dehydrochlorination process to produce HFO-1234yf, a low-GWP refrigerant for mobile air conditioning (MAC) systems [1]. Procurement of this compound is specifically for use in this manufacturing pathway. The evidence in Section 3 highlights that this is a distinct and commercially relevant route for HFO-1234yf production, making the compound essential for chemical manufacturers utilizing this patented process [1].

Research and Development for Novel Fluorinated Compound Synthesis

Given its structure and reactivity, HCFC-244eb is a valuable building block in the R&D of new fluorinated materials. Its application scenario involves use as a synthetic intermediate in the laboratory to explore new fluorochemical entities or to develop and optimize reaction conditions for other dehydrohalogenation or substitution reactions. The thermal stability data [2] and molecular distinction from other isomers [3] are critical pieces of information for researchers designing synthetic routes and ensuring safe laboratory practices. Researchers procure this specific isomer to study its unique chemical behavior and exploit its reactivity for creating new molecules.

Reference Standard for Analytical Method Development and Process Control

In the manufacture of HFO-1234yf or other fluorochemicals, HCFC-244eb can be a process impurity or a reaction intermediate. Therefore, a key application is its use as a certified reference standard for analytical chemistry. Laboratories utilize a pure sample of HCFC-244eb to develop and validate gas chromatography (GC) or other analytical methods for monitoring reaction progress, identifying impurities, and ensuring final product purity. The ability to accurately quantify HCFC-244eb in process streams, leveraging its unique retention time and mass spectrum as defined by its molecular properties [3], is essential for robust process control and quality assurance.

• [1] AGC Inc. (2010). Method for producing 1,1-dichloro-2,3,3,3-tetrafluoropropene and 2,3,3,3-tetrafluoropropene. Patent CN-102947257-B. View Source
• [2] Manualshelf. Data Sheet for a composition containing the compound. (Accessed 2026). View Source
• [3] Chemsrc. (2024). 151771-09-4 (1-Chloro-2,3,3,3-tetrafluoropropane). View Source